Cas no 92396-76-4 (Benzoic acid,3,4-diamino-, propyl ester)

• Product Name: Benzoic acid,3,4-diamino-, propyl ester
• CAS No: 92396-76-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 800673
• PubChem ID: 14471154
• Update Time: 2025-04-19

Benzoic acid,3,4-diamino-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4-diamino-, propyl ester
• Benzoic acid, 3,4-diamino-, propyl ester (9CI)
• 92396-76-4
• Propyl 3,4-diaminobenzoate

• Inchi： 1S/C10H14N2O2/c1-2-5-14-10(13)7-3-4-8(11)9(12)6-7/h3-4,6H,2,5,11-12H2,1H3
• InChI Key： LCMZOYWTWCAONA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)N)N)=O)CCC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.3Ų